Cas no 1072944-51-4 (4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine)

• Product Name: 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine
• CAS No: 1072944-51-4
• MF: C₁₂H₁₃F₃N₂O₃
• MW: 290.238433599472
• MDL: MFCD11504892
• CID: 856631
• PubChem ID: 46739135
• Update Time: 2025-10-28

4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-1-(2-NITRO-5-TRIFLUOROMETHYLPHENYL)PIPERIDINE
• 1-(2-Nitro-5-(trifluoromethyl)phenyl)piperidin-4-ol
• 1-(2-NITRO-5-TRIFLUOROMETHYLPHENYL)PIPERIDIN-4-OL
• 1-[2-nitro-5-(trifluoromethyl)phenyl]piperidin-4-ol
• AKOS015856529
• DTXSID60674766
• MFCD11504892
• BS-26127
• CS-0207849
• 4-Hydroxy-1-(2-nitro-5-(trifluoromethyl)phenyl)piperidine
• SB43255
• 1072944-51-4
• 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine

• MDL： MFCD11504892
• Inchi： 1S/C12H13F3N2O3/c13-12(14,15)8-1-2-10(17(19)20)11(7-8)16-5-3-9(18)4-6-16/h1-2,7,9,18H,3-6H2
• InChI Key： ILFAFEMBDFFPRR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N1CCC(CC1)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 290.08800
• Monoisotopic Mass: 290.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 69.29000
• LogP: 3.16290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine

Comprehensive Overview of 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine (CAS No. 1072944-51-4)

4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a piperidine ring substituted with a hydroxy group and a nitro-trifluoromethylphenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. The compound's CAS number, 1072944-51-4, is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, traits highly sought after in drug discovery. Researchers often inquire about the synthesis of 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine, as its nitro and hydroxy functional groups offer versatile sites for further chemical modifications. This aligns with the growing interest in structure-activity relationship (SAR) studies and high-throughput screening methodologies.

The compound's physicochemical properties, such as solubility and stability under various conditions, are critical for its application in medicinal chemistry. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm its structure. Given the rise of AI-driven drug design, computational studies on 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine have also gained traction, particularly in predicting its interactions with biological targets.

Another trending topic is the compound's potential role in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthetic routes for nitroaromatics and fluorinated compounds. The trifluoromethyl group in this molecule is of particular interest, as fluorinated pharmaceuticals account for a substantial share of FDA-approved drugs. Questions like "How to optimize the yield of 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine?" or "What are the alternative solvents for its synthesis?" are frequently discussed in academic forums.

From a commercial perspective, 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine is often listed by chemical suppliers under categories like pharmaceutical intermediates or custom synthesis. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. The compound's niche applications in agrochemicals and material science further broaden its market appeal.

In summary, 4-Hydroxy-1-(2-nitro-5-trifluoromethylphenyl)piperidine (CAS No. 1072944-51-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted utility, combined with the scientific community's focus on fluorine chemistry and sustainable synthesis, ensures its continued relevance in both academic and industrial settings.